Cas no 2070896-30-7 (Methyl2-(2-Methoxyethyl)oxazole-4-carboxylate)

• Product Name: Methyl2-(2-Methoxyethyl)oxazole-4-carboxylate
• CAS No: 2070896-30-7
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• MDL: MFCD30537178
• CID: 4635943
• Update Time: 2025-10-28

Methyl2-(2-Methoxyethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate
• Methyl2-(2-Methoxyethyl)oxazole-4-carboxylate

• MDL： MFCD30537178
• Inchi： 1S/C8H11NO4/c1-11-4-3-7-9-6(5-13-7)8(10)12-2/h5H,3-4H2,1-2H3
• InChI Key： FYCLKNZICIWZSA-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)N=C1CCOC

Additional information on Methyl2-(2-Methoxyethyl)oxazole-4-carboxylate

Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate: A Comprehensive Overview

Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate, with the CAS number No. 2070896-30-7, is a versatile compound that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate, is a derivative of oxazole, a heterocyclic aromatic compound with a five-membered ring containing one oxygen and one nitrogen atom. The structure of this compound includes a methoxy group attached to an ethyl chain, which further connects to the oxazole ring through a methylene group. Additionally, the oxazole ring is substituted with a methyl ester group at the 4-position, making it a valuable molecule for its unique chemical properties and potential applications.

The synthesis of Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to reduce environmental impact while maintaining high efficiency. These advancements highlight the importance of sustainable practices in modern chemical synthesis.

One of the most notable applications of Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate is in the field of polymer science. This compound serves as a building block for synthesizing advanced polymers with tailored properties, such as high thermal stability, mechanical strength, and biocompatibility. For instance, it has been used in the development of biodegradable polymers for biomedical applications, including drug delivery systems and tissue engineering scaffolds. Its ability to form stable polymer networks makes it an attractive candidate for these applications.

In addition to polymer science, Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate has shown promise in pharmaceutical research. The compound's unique structure allows it to act as a bioisostere or a prodrug component in drug design. Recent studies have demonstrated its potential as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, its methoxy group can undergo enzymatic cleavage in vivo, making it suitable for targeted drug delivery systems.

The electronic properties of Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate also make it an interesting candidate for optoelectronic materials. Its conjugated system enables efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its use as an electron transport layer or hole-blocking layer in these devices, achieving improved device performance and stability.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions and reactivity of Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate. Density functional theory (DFT) calculations have been employed to study its electronic structure, which has helped predict its reactivity under various conditions. These computational studies have also guided the design of new derivatives with enhanced properties for specific applications.

In conclusion, Methyl 2-(2-Methoxyethyl)oxazole-4-carboxylate is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent research advancements, positions it as a key molecule for future innovations in materials science, pharmaceuticals, and optoelectronics. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.